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Compound of Interest

Compound Name: Decachlorobiphenyl

Cat. No.: B1669993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Decachlorobiphenyl (DCB), designated as PCB congener 209, is a fully chlorinated biphenyl.

Due to its chemical stability and persistence, it is often used as an internal standard or

surrogate in the analysis of polychlorinated biphenyls (PCBs) in various environmental and

biological matrices.[1] Accurate preparation and proper storage of decachlorobiphenyl
standard solutions are paramount for generating reliable and reproducible analytical data.

These application notes provide a comprehensive guide to the preparation of stock and

working standard solutions of decachlorobiphenyl from a neat (pure) chemical, along with

best practices for their storage to ensure long-term stability.

Properties of Decachlorobiphenyl
A thorough understanding of the physicochemical properties of decachlorobiphenyl is
essential for its safe handling and for the preparation of accurate standard solutions.
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Property Value Reference

Chemical Name
2,2',3,3',4,4',5,5',6,6'-

Decachlorobiphenyl
[2]

Synonyms PCB 209, Perchlorobiphenyl [2]

CAS Number 2051-24-3 [2]

Molecular Formula C₁₂Cl₁₀ [2]

Molecular Weight 498.66 g/mol

Appearance
Typically a solid at room

temperature

Solubility

Insoluble in water; soluble in

organic solvents such as

acetone, hexane, isooctane,

and toluene.

Melting Point 310 °C

Experimental Protocols
Preparation of a Decachlorobiphenyl Stock Standard
Solution (e.g., 100 µg/mL)
This protocol describes the preparation of a 100 µg/mL stock standard solution of

decachlorobiphenyl in a suitable solvent. High-purity solvents (e.g., HPLC or pesticide

residue grade) should be used.

Materials:

Decachlorobiphenyl (neat, analytical standard grade)

High-purity solvent (e.g., hexane, acetone, or isooctane)

Analytical balance (readable to at least 0.0001 g)

Class A volumetric flasks (e.g., 10 mL and 100 mL) with glass stoppers
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Glass Pasteur pipettes or syringes

Weighing paper or boat

Spatula

Ultrasonic bath

Amber glass vials with PTFE-lined caps

Procedure:

Safety Precautions: Decachlorobiphenyl is a hazardous substance and should be handled

in a well-ventilated fume hood. Personal protective equipment (PPE), including gloves, a lab

coat, and safety glasses, should be worn at all times.

Weighing the Neat Compound:

Accurately weigh approximately 10 mg of neat decachlorobiphenyl onto a piece of

weighing paper or a weighing boat using an analytical balance. Record the exact weight to

four decimal places (e.g., 0.0100 g).

Dissolution:

Carefully transfer the weighed decachlorobiphenyl into a 100 mL Class A volumetric

flask.

Add a small amount of the chosen solvent (e.g., 20-30 mL of hexane) to the flask.

Gently swirl the flask to dissolve the solid. To ensure complete dissolution, place the flask

in an ultrasonic bath for 10-15 minutes.

Dilution to Volume:

Once the decachlorobiphenyl is completely dissolved, allow the solution to return to

room temperature.
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Carefully add the solvent to the flask until the bottom of the meniscus reaches the

calibration mark.

Stopper the flask and invert it several times (at least 10-15 times) to ensure the solution is

homogeneous.

Calculation of the Exact Concentration:

Calculate the precise concentration of the stock solution using the following formula:

Concentration (µg/mL) = (Mass of DCB (g) / Volume of flask (mL)) * 1,000,000 µg/g

Labeling and Storage:

Transfer the stock solution to a clean, labeled amber glass vial with a PTFE-lined cap.

The label should include the compound name, concentration, solvent, preparation date,

and the preparer's initials.

Store the stock solution under the appropriate conditions as outlined in Section 4.0.

Preparation of Working Standard Solutions
Working standard solutions are prepared by diluting the stock standard solution to the desired

concentration range for instrument calibration.

Materials:

Decachlorobiphenyl stock standard solution (e.g., 100 µg/mL)

High-purity solvent

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL) with glass stoppers

Calibrated microliter syringes or Class A volumetric pipettes

Procedure:

Select a Concentration Series: Determine the range of concentrations needed for the

calibration curve based on the expected sample concentrations and the instrument's linear
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range.

Serial Dilution: It is often best to prepare working standards by serial dilution from the stock

solution. For example, to prepare a 10 µg/mL working standard from a 100 µg/mL stock

solution:

Pipette 1 mL of the 100 µg/mL stock solution into a 10 mL volumetric flask.

Dilute to the mark with the appropriate solvent.

Stopper the flask and invert several times to ensure homogeneity.

Repeat for Other Concentrations: Repeat the dilution process to create a series of working

standards. For example, to prepare a 1 µg/mL standard, you could dilute 1 mL of the 10

µg/mL working standard to 10 mL.

Labeling and Storage: Label each working standard solution clearly with its concentration,

solvent, preparation date, and the stock solution from which it was prepared. Store the

working solutions under the same conditions as the stock solution.

Storage and Stability of Decachlorobiphenyl
Standard Solutions
Proper storage is critical to maintain the integrity and concentration of decachlorobiphenyl
standard solutions over time.
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Parameter Recommendation Rationale

Container
Amber glass vials with PTFE-

lined screw caps.

Protects the solution from

photodegradation and

prevents solvent evaporation

and contamination from the

cap liner.

Temperature

Store in a refrigerator at 2-8°C.

For long-term storage, some

sources suggest ambient

temperature (>5°C) is also

acceptable.

Lower temperatures slow down

the rate of solvent evaporation

and potential degradation

reactions.

Light Exposure
Protect from direct sunlight and

artificial light.

PCBs can be susceptible to

photodegradation, especially in

certain solvents like acetone

which can act as a

photosensitizer.

Handling

Allow the solution to come to

room temperature before

opening to prevent

condensation of water into the

solution.

Minimizes changes in

concentration due to solvent

evaporation or water

contamination.

Stability While specific long-term

stability data for

decachlorobiphenyl solutions

is not readily available,

solutions of other PCBs in

solvents like isooctane are

considered stable for long-term

storage when protected from

light. It is good laboratory

practice to prepare fresh

working solutions regularly and

to periodically check the

concentration of the stock

solution against a new

Ensures the accuracy of the

standard over its lifetime.
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standard or a certified

reference material.

Quality Control
To ensure the accuracy of the prepared standard solutions, the following quality control

measures are recommended:

Independent Standard Verification: The concentration of a newly prepared stock solution

should be verified against an independently prepared standard or a certified reference

material (CRM).

Calibration Curve Linearity: When using the working standards for instrument calibration, the

resulting calibration curve should have a high coefficient of determination (r² > 0.995).

Documentation: Maintain a detailed record of the preparation of all standard solutions,

including the mass of the neat compound, final volume, calculated concentration, solvent lot

number, preparation date, and analyst's name.

Visualizations
Experimental Workflow for Standard Solution
Preparation
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Workflow for Decachlorobiphenyl Standard Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh neat Decachlorobiphenyl

Dissolve in solvent in a volumetric flask

Sonicate to ensure complete dissolution

Dilute to final volume

Calculate exact concentration

Transfer to amber vial for storage

Pipette aliquot of stock solution

Use for making working standards

Transfer to a new volumetric flask

Dilute with solvent to final volume

Repeat for desired concentration range
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Key Considerations for Storing Decachlorobiphenyl Standards

Standard Solution Stability

Proper Container

depends on

Controlled Temperature

depends on

Protection from Light

depends on

Minimize Headspace

depends on

Amber Glass Vial
with PTFE-lined cap Refrigeration (2-8°C) Store in the dark Reduces solvent evaporation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solution Preparation - Standard Solution Preparation: A Comprehensive Guide - Blogs -
News [alwsci.com]

2. epa.gov [epa.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Decachlorobiphenyl
Standard Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669993#decachlorobiphenyl-standard-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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